Cas no 866845-58-1 (N-(4-chlorophenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(4-chlorophenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866845-58-1
• MF: C₁₇H₁₅ClN₄O
• MW: 326.780202150345
• CID: 6026013
• PubChem ID: 2137456
• Update Time: 2025-05-20

N-(4-chlorophenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, N-(4-chlorophenyl)-5-methyl-1-(4-methylphenyl)-
• N-(4-chlorophenyl)-5-methyl-1-(p-tolyl)-1H-1,2,3-triazole-4-carboxamide
• AKOS001884145
• N-(4-chlorophenyl)-5-methyl-1-(4-methylphenyl)triazole-4-carboxamide
• 866845-58-1
• F1605-1078

• Inchi： 1S/C17H15ClN4O/c1-11-3-9-15(10-4-11)22-12(2)16(20-21-22)17(23)19-14-7-5-13(18)6-8-14/h3-10H,1-2H3,(H,19,23)
• InChI Key： QZAGOZNGKAXIJL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(C)=C(C(NC2=CC=C(Cl)C=C2)=O)N=N1

Computed Properties

• Exact Mass: 326.0934388g/mol
• Monoisotopic Mass: 326.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 10.11±0.70(Predicted)

Additional information on N-(4-chlorophenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

N-(4-chlorophenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS 866845-58-1): A Comprehensive Overview

N-(4-chlorophenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS 866845-58-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications. This 1,2,3-triazole derivative combines a chlorophenyl group with a methylphenyl substituent, creating a molecule with interesting chemical and biological properties. Researchers have been particularly interested in this compound's role as a potential building block for more complex molecular architectures.

The molecular structure of N-(4-chlorophenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide features a central triazole ring which serves as the core scaffold. This heterocyclic system is known for its stability and ability to participate in various molecular interactions. The presence of both chloro and methyl substituents on the aromatic rings contributes to the compound's overall polarity and influences its solubility characteristics. These structural elements make CAS 866845-58-1 particularly interesting for pharmaceutical research and material science applications.

Recent studies have explored the potential of triazole-containing compounds like N-(4-chlorophenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide in various fields. In medicinal chemistry, similar structures have shown promise as kinase inhibitors or antimicrobial agents. The compound's ability to form hydrogen bonds through its carboxamide group makes it a valuable scaffold for drug design. Researchers are particularly interested in how modifications to this core structure might enhance biological activity or alter physical properties.

The synthesis of N-(4-chlorophenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide typically involves click chemistry approaches, which have become increasingly popular in modern organic synthesis. The 1,3-dipolar cycloaddition reaction between appropriate azides and alkynes provides an efficient route to the triazole core. This synthetic accessibility contributes to the compound's growing importance in chemical research and its potential for scale-up production if commercial applications emerge.

From a commercial perspective, the demand for specialized heterocyclic compounds like CAS 866845-58-1 has been steadily increasing. Pharmaceutical companies and research institutions are constantly seeking novel chemical entities for drug discovery programs. The unique combination of aromatic and heterocyclic elements in this molecule makes it particularly valuable for fragment-based drug design approaches. Market analysts note growing interest in such structurally diverse compounds that can serve as starting points for medicinal chemistry optimization.

In material science applications, N-(4-chlorophenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has potential as a building block for advanced polymers or coordination complexes. The triazole moiety can act as a ligand for metal ions, while the aromatic systems contribute to thermal stability. Researchers are investigating how such compounds might be incorporated into functional materials with specific electronic or optical properties. These applications align with current trends in smart material development and nanotechnology.

The physicochemical properties of CAS 866845-58-1 make it suitable for various analytical and characterization techniques. Modern laboratories employ HPLC, NMR spectroscopy, and mass spectrometry to verify the purity and identity of this compound. These analytical methods are crucial for ensuring quality control in research applications and potential commercial production. The compound's distinct spectral signatures facilitate its identification in complex mixtures or reaction monitoring.

Safety considerations for handling N-(4-chlorophenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when working with this chemical. Storage recommendations typically include keeping the material in a cool, dry place away from strong oxidizers. These precautions align with general chemical safety best practices in research and industrial settings.

The future research directions for CAS 866845-58-1 appear promising, with several potential avenues for exploration. Scientists are particularly interested in developing more efficient synthetic routes and exploring derivative compounds with modified substituents. The growing field of click chemistry and its applications in bioconjugation continues to drive interest in triazole-containing molecules. Additionally, the compound's potential in medicinal chemistry and material science ensures it will remain relevant in chemical research for years to come.

For researchers and commercial entities interested in N-(4-chlorophenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, several suppliers currently offer this compound in various quantities and purity grades. The market for such specialized chemicals continues to expand as applications in drug discovery and advanced materials development grow. Quality specifications typically include ≥95% purity by HPLC, with some suppliers offering custom synthesis services for specific research needs. This availability supports ongoing investigations into the compound's potential uses across multiple scientific disciplines.